Cas no 898786-68-0 (8-(4-methoxyphenyl)-8-oxo-octanenitrile)

• Product name: 8-(4-methoxyphenyl)-8-oxo-octanenitrile
• CAS No: 898786-68-0
• MF: C₁₅H₁₉NO₂
• MW: 245.3169
• MDL: MFCD07700108
• CID: 1946658
• PubChem ID: 24726803

8-(4-methoxyphenyl)-8-oxo-octanenitrile Chemical and Physical Properties

Names and Identifiers

• 8-(4-methoxyphenyl)-8-oxo-octanenitrile
• LogP
• DTXSID40645196
• AKOS016022588
• MFCD07700108
• 898786-68-0
• MS-20927

• MDL： MFCD07700108
• Inchi： InChI=1S/C15H19NO2/c1-18-14-10-8-13(9-11-14)15(17)7-5-3-2-4-6-12-16/h8-11H,2-7H2,1H3
• InChI Key： WXKFVZAMKFUICT-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)CCCCCCC#N

Computed Properties

• Exact Mass: 245.14200
• Monoisotopic Mass: 245.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 3.74208

Additional information on 8-(4-methoxyphenyl)-8-oxo-octanenitrile

8-(4-Methoxyphenyl)-8-oxo-octanenitrile: A Comprehensive Overview

8-(4-Methoxyphenyl)-8-oxo-octanenitrile (CAS No. 898786-68-0) is a versatile organic compound with a unique structure that combines a nitrile group, a ketone group, and a methoxy-substituted phenyl ring. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science due to its potential applications and reactivity. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in the utilization of 8-(4-methoxyphenyl)-8-oxo-octanenitrile.

The molecular structure of 8-(4-methoxyphenyl)-8-oxo-octanenitrile consists of an eight-carbon chain with a nitrile group at one end and a ketone group at the other. The phenyl ring, substituted with a methoxy group at the para position, introduces electronic effects that influence the compound's reactivity and solubility. This structure makes it an ideal candidate for various chemical transformations, including nucleophilic additions, reductions, and cyclizations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, such as kinase inhibitors and anti-inflammatory agents.

One of the most notable applications of 8-(4-methoxyphenyl)-8-oxo-octanenitrile is in the development of advanced materials. Researchers have explored its use in creating stimuli-responsive polymers and self-healing materials. The presence of the nitrile and ketone groups allows for controlled cross-linking reactions under specific conditions, leading to materials with enhanced mechanical properties and environmental adaptability. For instance, a 2023 study published in *Advanced Materials* demonstrated how this compound can be incorporated into polymer networks to achieve reversible thermoresponsive behavior.

In terms of synthesis, 8-(4-methoxyphenyl)-8-oxo-octanenitrile can be prepared through several routes. A common method involves the oxidation of an appropriate alkane with a phenyl substituent followed by cyanation. Alternatively, it can be synthesized via condensation reactions between aldehydes and nitriles under specific catalytic conditions. Recent advancements in catalytic systems have significantly improved the yield and selectivity of these reactions, making large-scale production more feasible.

The biological activity of 8-(4-methoxyphenyl)-8-oxo-octanenitrile has also been a focal point of research. Studies have shown that this compound exhibits moderate anti-proliferative effects against certain cancer cell lines, suggesting its potential as a lead compound in anticancer drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, paving the way for future therapeutic applications.

From an environmental standpoint, 8-(4-methoxyphenyl)-8-oxo-octanenitrile demonstrates good biodegradability under aerobic conditions, making it an eco-friendly choice for industrial applications. Its low toxicity profile further enhances its suitability for use in consumer products and agricultural chemicals.

In conclusion, 8-(4-methoxyphenyl)-8-oxo-octanenitrile (CAS No. 898786-68-0) is a multifaceted compound with promising applications across diverse industries. Its unique structure enables it to serve as both a building block for complex molecules and a functional material in advanced technologies. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.